N-allyl-3,4-dichloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 3,4-dichloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C19H15Cl2N3O2/c1-2-10-24(19(25)14-8-9-15(20)16(21)11-14)12-17-22-18(23-26-17)13-6-4-3-5-7-13/h2-9,11H,1,10,12H2
• InChI Key: FDMLKNZTGGDMBT-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H15Cl2N3O2
• Molecular Weight: 388.2 g/mol

Description

Synthesis Analysis

The synthesis of oxadiazole derivatives typically involves multi-step organic reactions starting from basic aromatic or heteroaromatic compounds. For instance, Ravinaik et al. (2021) demonstrated the design and synthesis of substituted N-phenylbenzamides with oxadiazole groups, indicating a methodological approach that could be adapted for synthesizing the target compound (Ravinaik et al., 2021).

Molecular Structure Analysis

Crystallography and spectral analysis, such as IR, NMR, and X-ray diffraction studies, are central to understanding the molecular structure of synthesized compounds. Sharma et al. (2016) employed these techniques to elucidate the structure of a benzamide derivative with an oxadiazole moiety, suggesting similar analytical methods could be employed for the detailed structural analysis of N-allyl-3,4-dichloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide (Sharma et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of oxadiazole derivatives often involves interactions with nucleophiles and electrophiles, given their aromatic heterocyclic nature. Bohle and Perepichka (2009) explored reactions leading to 3-oxo-4-amino-1,2,3-oxadiazole derivatives, which may provide insights into the reactivity of the target compound in various chemical environments (Bohle & Perepichka, 2009).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystalline structure are essential for understanding a compound's behavior in different environments. While specific data for the target compound is not provided, the methodologies employed in the studies of related compounds can be adapted for this purpose.

Chemical Properties Analysis

The chemical properties, including stability, reactivity, and potential for forming derivatives, can be inferred from related research. For instance, Saeed et al. (2020) analyzed intermolecular interactions in oxadiazole derivatives, which can inform the chemical properties analysis of N-allyl-3,4-dichloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide (Saeed et al., 2020).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Compounds containing oxadiazole rings have been found to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Future Directions

Oxadiazole derivatives are a focus of ongoing research due to their wide range of biological activities. Future research could explore the potential biological activities of this specific compound, as well as methods for its synthesis.